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Compound of Interest

Compound Name: Tetramethylammonium oxalate

Cat. No.: B1610726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetramethylammonium oxalate, a

quaternary ammonium salt with applications in various scientific fields. The document details its

fundamental chemical properties, presents experimental protocols for its synthesis and

application, and visualizes its chemical structure.

Core Chemical Properties
Tetramethylammonium oxalate is an ionic compound consisting of two tetramethylammonium

cations and one oxalate anion. Its chemical and physical properties are summarized in the

table below, providing essential data for laboratory and research applications.

Property Value

Molecular Formula C₁₀H₂₄N₂O₄

Molecular Weight 236.31 g/mol [1][2][3][4][5]

CAS Number 98296-17-4[6]

IUPAC Name bis(tetramethylazanium) oxalate[1][2]

Synonyms Bis-(tetramethylammonium)oxalate[1][2]

Appearance White crystalline solid[3]
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Structural Representation
The chemical structure of tetramethylammonium oxalate is defined by the ionic association

of two tetramethylammonium cations ([N(CH₃)₄]⁺) and one oxalate anion ([C₂O₄]²⁻). This

relationship is depicted in the following diagram.

Tetramethylammonium Oxalate
(C₁₀H₂₄N₂O₄)

2 x Tetramethylammonium Cation
([N(CH₃)₄]⁺)

comprises

1 x Oxalate Anion
([C₂O₄]²⁻)

comprises

Click to download full resolution via product page

Ionic composition of tetramethylammonium oxalate.

Experimental Protocols
Detailed methodologies for key experiments involving tetramethylammonium oxalate are

provided below. These protocols are intended to be reproducible in a laboratory setting.

This protocol outlines the procedure for the crystallization of bis(tetramethylammonium) oxalate

monohydrate.[7]

Materials:

Oxalic acid (0.126 g, 1 mmol)

25% aqueous solution of tetramethylammonium hydroxide
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Water-ethanol mixture (1:2 v/v)

Procedure:

Dissolve 0.126 g of oxalic acid in a 1:2 v/v mixture of water and ethanol.

Add the 25% tetramethylammonium hydroxide solution dropwise to the oxalic acid solution

until the acid is neutralized.

Allow the resulting solution to stand undisturbed for several weeks.

Colorless, block-shaped crystals of bis(tetramethylammonium) oxalate monohydrate will

form and can be separated.

This method describes the incorporation of tetramethylammonium oxalate (TMAO) into

polyacrylonitrile (PAN) nanofibers for the fabrication of supercapacitor electrodes.[6]

Materials:

Tetramethylammonium oxalate (TMAO)

Deionized water

Dimethylformamide (DMF)

Polyacrylonitrile (PAN)

Procedure:

Prepare solutions with varying amounts of TMAO dissolved in a fixed amount of water (e.g.,

0.04 wt%).

Disperse the TMAO solution in DMF using ultrasonication for 1 hour, followed by overnight

mechanical stirring.

Dissolve PAN (10 wt%) in the TMAO/DMF dispersion at 50 °C for one hour, then continue

stirring overnight at room temperature. A control solution of 10 wt% PAN in DMF without

TMAO should also be prepared.
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Electrospin the resulting solution through a 20G spinneret at an applied voltage of 15 kV.

Collect the nanofibers on a grounded collector rotating at 300 rpm, maintaining a constant

distance of 15 cm between the needle tip and the collector.

This protocol details the synthesis of a molybdenum(VI) oxalate complex using

tetramethylammonium oxalate.[1]

Materials:

Molybdenum(VI) oxide (MoO₃)

Aqueous solution of tetramethylammonium oxalate

Procedure:

Treat molybdenum(VI) oxide with an aqueous solution of tetramethylammonium oxalate.

Isolate the resulting crystalline product, which is the complex [(CH₃)₄N]₂[MoO₃(C₂O₄)]·H₂O.

Applications in Research and Development
Tetramethylammonium oxalate serves as a valuable reagent in several areas of chemical

research. It has been utilized as a precipitating agent and a template in the synthesis of various

inorganic and coordination compounds. Notably, it has been employed as an in-situ porogen in

the fabrication of carbon nanofibers for supercapacitor applications.[6] In the field of molecular

diagnostics, it has been identified as a selectivity enhancer in PCR assays for the detection of

rare somatic mutations.[6] While direct applications in drug development are not widely

documented, its role in forming specific salts and complexes could be explored for modifying

the physicochemical properties of active pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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